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Compound of Interest

Compound Name: 15(S)-Latanoprost

Cat. No.: B7803858 Get Quote

Technical Support Center: 15(S)-Latanoprost
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the optimal storage conditions to prevent the degradation of

15(S)-Latanoprost.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for unopened 15(S)-Latanoprost
ophthalmic solutions?

A1: Unopened bottles of Latanoprost ophthalmic solution should be stored under refrigeration

at 2°C to 8°C (36°F to 46°F).[1][2] During shipment, the container may be maintained at

temperatures up to 40°C (104°F) for a period not exceeding 8 days.[1][3]

Q2: How should I store 15(S)-Latanoprost solution after opening the container?

A2: Once opened, the solution can be stored at room temperature, up to 25°C (77°F), for up to

6 weeks.[1][2] It is advisable to protect the solution from light.[3]

Q3: What are the primary factors that cause 15(S)-Latanoprost degradation?

A3: The primary factors contributing to Latanoprost degradation are exposure to elevated

temperatures, light (especially UV radiation), and extreme pH conditions.[4][5][6][7] Oxidation is

also a significant factor in its degradation.[6][7]
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Q4: What are the common degradation products of Latanoprost?

A4: Common degradation products include latanoprost acid (formed by hydrolysis of the

isopropyl ester), 15-keto-latanoprost (an oxidation product), and the 15-epi-diastereomer.[8][9]

Under forced degradation conditions, other impurities can also form.[10]

Q5: Can 15(S)-Latanoprost be stored in plastic containers?

A5: Latanoprost is highly lipophilic and can be absorbed into plastic containers, which may lead

to a decrease in the effective concentration of the drug.[7][9] It is typically supplied in low-

density polyethylene bottles.[3]
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Issue Possible Cause Recommended Action

Inconsistent experimental

results

Degradation of Latanoprost

stock solution due to improper

storage.

Verify that the stock solution

has been stored at the

recommended temperature (2-

8°C for unopened vials, up to

25°C for opened vials for a

limited time) and protected

from light. Prepare fresh

dilutions for each experiment.

Loss of biological activity
Formation of inactive

degradation products.

Analyze the purity of the

Latanoprost sample using a

validated analytical method

like HPLC to check for the

presence of degradation

products such as latanoprost

acid or 15-keto-latanoprost.[8]

Precipitation in the solution

Mixing with incompatible

solutions, such as those

containing thimerosal.

Avoid mixing Latanoprost

solutions with eye drops

containing thimerosal. If

multiple ophthalmic drugs are

being used, they should be

administered at least five

minutes apart.[3]

Discoloration of the solution
Photo-degradation or

oxidation.

Discard the solution if any

discoloration is observed.

Ensure the solution is always

stored in a light-protected

container.

Quantitative Data on Latanoprost Stability
Table 1: Effect of Temperature on Latanoprost Stability
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Temperature
Time for 10%
Degradation (t90)

Stability Notes Reference

4°C
Stable for at least 30

days

Recommended

storage for unopened

vials.

[4][5]

25°C
Stable for at least 30

days

Suitable for opened

vials for up to 6

weeks.

[4][5]

37°C
Degradation rate of

0.15 µg/mL/day

Measurable

degradation observed.

50°C 8.25 days
Significant thermal

degradation.
[4][5]

70°C 1.32 days
Rapid thermal

degradation.
[4][5]

Table 2: Effect of Light on Latanoprost Stability

Light Source Exposure Duration Observation Reference

Ultraviolet A (UVA) 4 hours

Less effective in

causing degradation

compared to UVB.

[4][5]

Ultraviolet B (UVB) 4 hours

Caused rapid

degradation of

Latanoprost.

[4][5]

Experimental Protocols
Protocol: Stability Assessment of Latanoprost using
High-Performance Liquid Chromatography (HPLC)
This protocol outlines a general procedure for assessing the stability of Latanoprost under

various stress conditions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2727743/
https://www.researchgate.net/publication/11183470_Effects_of_Prostaglandins_on_the_Aqueous_Humor_Outflow_Pathways
https://pmc.ncbi.nlm.nih.gov/articles/PMC2727743/
https://www.researchgate.net/publication/11183470_Effects_of_Prostaglandins_on_the_Aqueous_Humor_Outflow_Pathways
https://pmc.ncbi.nlm.nih.gov/articles/PMC2727743/
https://www.researchgate.net/publication/11183470_Effects_of_Prostaglandins_on_the_Aqueous_Humor_Outflow_Pathways
https://pmc.ncbi.nlm.nih.gov/articles/PMC2727743/
https://www.researchgate.net/publication/11183470_Effects_of_Prostaglandins_on_the_Aqueous_Humor_Outflow_Pathways
https://pmc.ncbi.nlm.nih.gov/articles/PMC2727743/
https://www.researchgate.net/publication/11183470_Effects_of_Prostaglandins_on_the_Aqueous_Humor_Outflow_Pathways
https://pmc.ncbi.nlm.nih.gov/articles/PMC2727743/
https://www.researchgate.net/publication/11183470_Effects_of_Prostaglandins_on_the_Aqueous_Humor_Outflow_Pathways
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Objective: To quantify the concentration of Latanoprost and its degradation products over

time under specific storage conditions (e.g., elevated temperature, light exposure).

2. Materials:

Latanoprost standard

Latanoprost sample solution

HPLC grade acetonitrile

Phosphate buffer (e.g., 0.05 M, pH 3.0)

Reversed-phase C18 column (e.g., 250 x 4.6 mm)

HPLC system with a UV detector

Temperature-controlled incubator

UV light source

3. Method:

Sample Preparation:

Prepare a stock solution of Latanoprost in a suitable solvent (e.g., methyl acetate).

Prepare working solutions by diluting the stock solution to a known concentration (e.g., 50

µg/mL) with an appropriate buffer.

Stress Conditions:

Thermal Stress: Store sample vials in incubators at various temperatures (e.g., 4°C, 25°C,

50°C, 70°C).[4][5]

Photolytic Stress: Expose sample vials to a controlled UV light source (e.g., UVA and

UVB) for a defined period.[4][5]
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Control: Store control vials at the recommended storage condition (2-8°C) and protected

from light.

HPLC Analysis:

Set up the HPLC system with a C18 column.

Prepare the mobile phase, for example, a mixture of acetonitrile and phosphate buffer

(e.g., 60:40 v/v).

Set the flow rate (e.g., 1.0 mL/min) and the column temperature (e.g., 25°C).

Set the UV detector to a wavelength of 210 nm.

At specified time intervals, withdraw an aliquot from each stressed and control sample.

Inject a fixed volume (e.g., 20 µL) of each sample into the HPLC system.

Record the chromatograms and determine the peak area of Latanoprost and any

degradation products.

Data Analysis:

Create a standard curve by injecting known concentrations of the Latanoprost standard.

Calculate the concentration of Latanoprost remaining in each sample at each time point

using the standard curve.

Plot the concentration of Latanoprost versus time for each stress condition to determine

the degradation kinetics.
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Caption: Latanoprost signaling pathway for intraocular pressure reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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